Cas no 2679933-97-0 (rac-(2R,6S)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid)

• Product Name: rac-(2R,6S)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid
• CAS No: 2679933-97-0
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5644247
• PubChem ID: 165911219
• Update Time: 2025-05-26

rac-(2R,6S)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679933-97-0
• 2728728-16-1
• (2S,6R)-6-methyl-4-[(prop-2-en-1-yloxy)carbonyl]morpholine-2-carboxylic acid
• EN300-28275300
• rac-(2R,6S)-6-methyl-4-[(prop-2-en-1-yloxy)carbonyl]morpholine-2-carboxylic acid
• EN300-28275258
• rac-(2R,6S)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-3-4-15-10(14)11-5-7(2)16-8(6-11)9(12)13/h3,7-8H,1,4-6H2,2H3,(H,12,13)/t7-,8+/m1/s1
• InChI Key： SLHIDCDMJXNNGN-SFYZADRCSA-N
• SMILES： O1[C@H](C(=O)O)CN(C(=O)OCC=C)C[C@H]1C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(2R,6S)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid

Racemic (2R,6S)-6-Methyl-4-(Prop-2-en-1-yloxy)carbonylmorpholine-2-Carboxylic Acid: A Comprehensive Overview

The compound racemic (2R,6S)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid, identified by the CAS number 2679933-97-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of morpholine derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility. The molecule's unique stereochemistry, characterized by the (2R,6S) configuration, plays a crucial role in its pharmacokinetic properties and therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of asymmetric catalysis and stereoselective reactions. Researchers have employed methodologies such as the Sharpless epoxidation and Evans' aldol reaction to construct the chiral centers with high enantioselectivity. These techniques not only enhance the yield of the desired enantiomer but also contribute to the overall sustainability of the synthesis process by minimizing waste and reducing energy consumption.

The structural features of racemic (2R,6S)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid make it an attractive candidate for drug development. The presence of a morpholine ring provides a rigid framework that can interact with various biological targets, such as enzymes and receptors. Additionally, the propenyl group attached to the carbonyl oxygen introduces electronic and steric effects that can modulate the molecule's bioavailability and pharmacodynamic properties.

Emerging studies have highlighted the potential of this compound as a lead molecule in anti-inflammatory and analgesic therapies. Preclinical experiments have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its selectivity for COX-2 over COX-1 suggests a reduced risk of gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore its potential as a safer alternative for patients requiring long-term pain management.

In addition to its therapeutic applications, racemic (2R,6S)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid has shown promise in agricultural chemistry as a plant growth regulator. Field trials have indicated that it can enhance crop resilience against environmental stressors such as drought and salinity by modulating stress-responsive genes in plants. This dual functionality positions it as a versatile compound with applications across multiple industries.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. High-resolution NMR data has provided insights into its stereochemical arrangement, while mass spectrometry has enabled precise molecular weight determination and structural elucidation.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile through structural modifications. Scientists are exploring strategies such as prodrug design and nanoparticle encapsulation to improve its solubility and absorption efficiency. These innovations aim to maximize its therapeutic efficacy while minimizing systemic toxicity.

In conclusion, racemic (2R,6S)-6-methyl-4-(propenyl oxy)carbonylmorpholine ̄ carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its unique chemical properties, coupled with cutting-edge research findings, position it as a promising candidate for addressing unmet medical needs across various therapeutic areas.